![molecular formula C25H20N2O2 B1455187 2,9-Dimethyl-3,5-diphenyl-7H-furo[3,2-g]chromen-7-one hydrazone CAS No. 1092333-69-1](/img/structure/B1455187.png)
2,9-Dimethyl-3,5-diphenyl-7H-furo[3,2-g]chromen-7-one hydrazone
Overview
Description
The compound “2,9-Dimethyl-3,5-diphenyl-7H-furo[3,2-g]chromen-7-one hydrazone” is a chemical compound with the molecular formula C25H20N2O2. It is also known by other names such as “1H-Indole-3-carboxaldehyde, 1-methyl-, 2- (2,9-dimethyl-3,5-diphenyl-7H-furo [3,2-g] benzopyran-7-ylidene)hydrazone” and "3- { [ (2,9-Dimethyl-3,5-diphenyl-7H-furo[3,2-g]chromen-7-yliden)hydrazono]methyl}-1-methyl-1H-indol" .
Scientific Research Applications
Cancer Research: Apoptosis Induction in Hepatoma Cells
This compound has been studied for its anti-cancer activity, particularly against human hepatoma cells. It regulates the protein Bim to trigger the activation of Bax and Bak, leading to apoptosis in tumor cells. This mechanism is crucial for suppressing drug-resistant human hepatoma, making it a promising candidate for further therapeutic development .
Molecular Interaction Studies
The interactions between this compound and various proteins can be studied to understand its role in disrupting protein-protein interactions. For example, it can interrupt the interaction between Bcl-2 and Bax, which is a pivotal step in the apoptosis pathway .
Chemical Biology: Understanding Drug Resistance
MFCD13969077’s ability to suppress multidrug-resistant hepatoma cell growth makes it a valuable tool for studying the mechanisms of drug resistance in cancer cells. Researchers can use this compound to explore how cancer cells evade the effects of chemotherapy .
Pharmacology: Potential Therapeutic Agent
Due to its potent apoptosis-inducing activity, this compound holds great promise as a therapeutic agent. Its efficacy against chemoresistant hepatoma suggests potential applications in developing new treatments for liver cancer .
Biochemical Assays: Mitochondrial Membrane Permeabilization
The compound’s role in inducing mitochondrial outer membrane permeabilization is significant for biochemical assays that study the intrinsic pathway of apoptosis. This can help in screening for other compounds with similar or enhanced effects .
Synthetic Chemistry: Coumarin Derivative Synthesis
As a coumarin derivative, MFCD13969077 can be used in synthetic chemistry research to develop new coumarin-based compounds with varied biological activities. Its structure serves as a template for designing novel molecules .
Material Science: Organic Semiconductor Research
The unique structure of this compound, featuring a furochromenone hydrazone moiety, may have applications in organic semiconductor research. Its electronic properties could be harnessed for developing new materials for electronic devices .
Analytical Chemistry: Spectroscopy and Chromatography
MFCD13969077 can be used as a standard in spectroscopic and chromatographic methods to identify and quantify similar compounds. Its distinct spectral properties make it suitable for such analytical applications .
properties
IUPAC Name |
(Z)-(2,9-dimethyl-3,5-diphenylfuro[3,2-g]chromen-7-ylidene)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N2O2/c1-15-24-20(19(14-22(27-26)29-24)17-9-5-3-6-10-17)13-21-23(16(2)28-25(15)21)18-11-7-4-8-12-18/h3-14H,26H2,1-2H3/b27-22- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTWYPDIPGIMTDC-QYQHSDTDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC3=C1OC(=C3C4=CC=CC=C4)C)C(=CC(=NN)O2)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C2C(=CC3=C1OC(=C3C4=CC=CC=C4)C)C(=C/C(=N/N)/O2)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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